![molecular formula C14H9Cl2N3O4 B3441348 2,4-dichloro-5-[(4-nitrobenzoyl)amino]benzamide](/img/structure/B3441348.png)
2,4-dichloro-5-[(4-nitrobenzoyl)amino]benzamide
Overview
Description
2,4-dichloro-5-[(4-nitrobenzoyl)amino]benzamide is a chemical compound with the molecular formula C13H8Cl2N4O4. It is commonly referred to as DCB-N. This compound is widely used in scientific research due to its unique properties and applications.
Mechanism of Action
DCB-N works by binding to proteins and changing their fluorescence properties. This change in fluorescence can be used to study protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. Additionally, DCB-N can be used to study the mechanism of action of various drugs by binding to the drug target and changing its fluorescence properties.
Biochemical and Physiological Effects:
DCB-N has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is widely used in scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of DCB-N is its ability to selectively bind to proteins and change their fluorescence properties. This makes it an ideal tool for studying protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. Additionally, DCB-N is a non-toxic compound that is easy to synthesize and purify.
One of the main limitations of DCB-N is its limited solubility in water. This can make it difficult to use in certain experiments. Additionally, DCB-N is not suitable for studying the effects of drugs on living organisms as it has no known biochemical or physiological effects.
Future Directions
There are many potential future directions for DCB-N research. One area of interest is the development of new fluorescent probes based on the DCB-N structure. These probes could be designed to selectively bind to specific proteins or to have improved solubility in water.
Another area of interest is the use of DCB-N in drug discovery. DCB-N could be used to identify new drug targets or to screen potential drug candidates for their ability to bind to specific proteins.
Overall, DCB-N is a valuable tool for scientific research and has the potential to be used in many different areas of study. With continued research, new applications for DCB-N are likely to be discovered.
Scientific Research Applications
DCB-N has a wide range of scientific research applications. It is commonly used as a fluorescent probe to study protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. DCB-N can also be used to study enzyme kinetics and to identify potential inhibitors of enzymes. Additionally, DCB-N can be used to study the mechanism of action of various drugs and to identify new drug targets.
Properties
IUPAC Name |
2,4-dichloro-5-[(4-nitrobenzoyl)amino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2N3O4/c15-10-6-11(16)12(5-9(10)13(17)20)18-14(21)7-1-3-8(4-2-7)19(22)23/h1-6H,(H2,17,20)(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLAKEZVUBCPUIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=C(C=C(C(=C2)C(=O)N)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.